Cas no 4831-43-0 (3,3-dimethylpyrrolidin-2-one)
3,3-Dimethylpyrrolidin-2-one is a cyclic amide (lactam) featuring a five-membered ring structure with two methyl groups at the 3-position. This compound is valued for its polar aprotic solvent properties, offering good solubility for a range of organic and inorganic substances. Its high thermal and chemical stability makes it suitable for applications in organic synthesis, particularly as a reaction medium or intermediate in pharmaceuticals and agrochemicals. The steric hindrance from the dimethyl substitution enhances its resistance to hydrolysis, improving utility in demanding conditions. Additionally, its low volatility and moderate boiling point contribute to safer handling compared to more volatile solvents.
3,3-dimethylpyrrolidin-2-one structure
Product Name:3,3-dimethylpyrrolidin-2-one
CAS No:4831-43-0
MF:C6H11NO
MW:113.157641649246
MDL:MFCD16622813
CID:1070967
PubChem ID:5114908
Update Time:2025-05-28
3,3-dimethylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-2-Pyrrolidinone
- 2-Pyrrolidinone, 3,3-dimethyl-
- 3,3-Dimethyl-2-pyrrolidon
- 3,3-dimethyl-2-pyrrolidone
- 3,3-Dimethyl-pyrrolidin-2-on
- 3,3-dimethyl-pyrrolidin-2-one
- AC1NOL01
- CHEBI:187620
- CHEMBL294847
- CTK1D1291
- SureCN247639
- 3,3-Dimethylpyrrolidin-2-one
- 4-dimethyl-5-pyrrolidone
- 3,3-Dimethyl-2-pyrrolizinone
- IYZVTTRRGCJXGK-UHFFFAOYSA-N
- 4182AE
- RP09629
- SB12003
- Z2255111560
- SY067839
- J-511090
- SCHEMBL247639
- FE-0712
- EN300-90492
- MFCD16622813
- A855743
- Z1201628732
- AMY23821
- DA-24797
- DTXSID40408485
- AKOS006337074
- 4831-43-0
- CS-0046646
- 3,3-dimethylpyrrolidin-2-one
-
- MDL： MFCD16622813
- Inchi： 1S/C6H11NO/c1-6(2)3-4-7-5(6)8/h3-4H2,1-2H3,(H,7,8)
- InChI Key： IYZVTTRRGCJXGK-UHFFFAOYSA-N
- SMILES： O=C1C(C)(C)CCN1
Computed Properties
- Exact Mass: 113.084063974g/mol
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 0.5
Experimental Properties
- Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 65-67 ºC
- Boiling Point: 120 ºC (12 Torr)
- Flash Point: 121.7±3.7 ºC,
- Refractive Index: 1.4650 (estimate)
- Solubility: Slightly soluble (28 g/l) (25 º C),
3,3-dimethylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109004441-250mg |
3,3-Dimethylpyrrolidin-2-one |
4831-43-0 | 95% | 250mg |
$320.00 | 2023-09-01 | |
| Alichem | A109004441-1g |
3,3-Dimethylpyrrolidin-2-one |
4831-43-0 | 95% | 1g |
$822.97 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55555-100mg |
3,3-Dimethyl-2-pyrrolidinone |
4831-43-0 | 98% | 100mg |
¥74.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55555-1g |
3,3-Dimethyl-2-pyrrolidinone |
4831-43-0 | 98% | 1g |
¥648.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55555-250mg |
3,3-Dimethyl-2-pyrrolidinone |
4831-43-0 | 98% | 250mg |
¥164.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55555-5g |
3,3-Dimethyl-2-pyrrolidinone |
4831-43-0 | 98% | 5g |
¥3236.0 | 2023-09-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SL483-250mg |
3,3-dimethylpyrrolidin-2-one |
4831-43-0 | 98% | 250mg |
966CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SL483-100mg |
3,3-dimethylpyrrolidin-2-one |
4831-43-0 | 98% | 100mg |
350CNY | 2021-05-08 | |
| Chemenu | CM112046-1g |
3,3-dimethylpyrrolidin-2-one |
4831-43-0 | 95% | 1g |
$742 | 2021-08-06 | |
| TRC | D502763-10mg |
3,3-dimethylpyrrolidin-2-one |
4831-43-0 | 10mg |
$ 50.00 | 2022-06-05 |
3,3-dimethylpyrrolidin-2-one Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:4831-43-0)3,3-dimethylpyrrolidin-2-one
Order Number:A855743
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:56
Price ($):517.0
Email:sales@amadischem.com
3,3-dimethylpyrrolidin-2-one Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4831-43-0)3,3-dimethylpyrrolidin-2-one
Purity:99%
Quantity:5g
Price ($):517.0